4-(4-fluorophenyl)-N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)-1H-pyrrole-2-carboxamide

• IUPAC Name: 4-(4-fluorophenyl)-N-[2-(4-oxo-1,2,3-benzotriazin-3-yl)ethyl]-1H-pyrrole-2-carboxamide
• InChI: InChI=1S/C20H16FN5O2/c21-15-7-5-13(6-8-15)14-11-18(23-12-14)19(27)22-9-10-26-20(28)16-3-1-2-4-17(16)24-25-26/h1-8,11-12,23H,9-10H2,(H,22,27)
• InChI Key: HAQDCWZMLJCHNQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(N=N2)CCNC(=O)C3=CC(=CN3)C4=CC=C(C=C4)F
• Molecular Formula: C20H16FN5O2
• Molecular Weight: 377.4 g/mol

Description

The compound “4-(4-fluorophenyl)-N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)-1H-pyrrole-2-carboxamide” is a derivative of benzo [e] [1,2,4]triazinyl. These are stable free radicals, first reported by Blatter in 1968. Their properties can be modified more widely and more easily through simple substitution changes.

Synthesis Analysis

The synthesis of these compounds involves various methods to synthesise and customise Blatter radicals. Recent developments in their synthesis have transformed their utility.

Molecular Structure Analysis

The molecular structure of these compounds depends on their chemical structure and morphology. They have important spectroscopic, structural, electrochemical, magnetic and chemical properties.

Chemical Reactions Analysis

The reactivities of these compounds to some typical electrophiles have been studied. The preferred site of substitution in all three compounds is position 1.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can be modified more widely and more easily through simple substitution changes.

Scientific Research Applications

Synthesis and Biological Activities

Research has focused on the synthesis of hybrid molecules containing different moieties, including those with antimicrobial, antilipase, and antiurease activities. For instance, Başoğlu et al. (2013) described the microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties, showcasing their potential antimicrobial activity against various microorganisms, as well as antiurease and antilipase activities in certain compounds Başoğlu, S., Ulker, S., Alpay‐Karaoglu, S., & Demirbas, N. (2013). Medicinal Chemistry Research.

Anticancer and Antiviral Activities

Another aspect of research is the discovery of compounds with potential anticancer and antiviral activities. Hebishy et al. (2020) presented a study on the synthesis of benzamide-based 5-aminopyrazoles and their derivatives, demonstrating remarkable antiavian influenza virus activity, indicating the potential of such compounds in antiviral research Hebishy, A., Salama, H. T., & Elgemeie, G. (2020). ACS Omega.

Mechanism of Action

Target of Action

The primary target of this compound is the Bcl-2 protein . Bcl-2 is a key regulator of apoptosis, or programmed cell death, and plays a crucial role in cellular responses to stress and survival signals .

Mode of Action

The compound binds to the Bcl-2 protein with a KD value of 400 μM . This binding can inhibit the function of Bcl-2, thereby promoting apoptosis and potentially leading to the death of cancer cells .

Biochemical Pathways

The compound’s action on Bcl-2 affects the apoptotic pathway . By inhibiting Bcl-2, the compound disrupts the balance between pro-apoptotic and anti-apoptotic signals within the cell. This disruption can trigger apoptosis, leading to the elimination of potentially harmful cells .

Result of Action

By promoting apoptosis through the inhibition of Bcl-2, the compound can potentially lead to the death of cancer cells . This makes it a potential candidate for the development of Bcl-2 selective anti-cancer agents .

Future Directions

These compounds are at the forefront of developing applications in functional materials. They have a growing list of applications including as sensors, spin labels, magnetic materials, liquid crystals and in polymer and small molecule synthesis.